6-Mercaptopyrazine-2-carboxylic acid

• Molecular Formula: C5H4N2O2S
• Molecular Weight: 156.16 g/mol
• IUPAC Name: 6-sulfanylidene-1H-pyrazine-2-carboxylic acid
• InChI: InChI=1S/C5H4N2O2S/c8-5(9)3-1-6-2-4(10)7-3/h1-2H,(H,7,10)(H,8,9)
• InChI Key: BYTUMZZBDLKLRQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NC(=S)C=N1)C(=O)O

Description

6-Mercaptopyrazine-2-carboxylic acid is a heterocyclic compound featuring a pyrazine ring substituted with a thiol (-SH) group at position 6 and a carboxylic acid (-COOH) group at position 2. The mercapto and carboxylic acid groups confer unique reactivity, enabling hydrogen bonding, metal chelation, and participation in redox reactions. These functional groups distinguish it from related pyrazine and pyridine derivatives, influencing solubility, acidity, and biological interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: 6-Mercaptopyrazine-2-carboxylic acid can be synthesized through several methods. One common approach involves the reaction of 2-chloropyrazine with thiourea in the presence of a base such as sodium hydroxide. The reaction typically occurs in an aqueous or alcoholic medium and requires heating to facilitate the formation of the desired product.

Industrial Production Methods: In industrial settings, the synthesis of 6-mercaptopyrazine-2-carboxylic acid may involve more scalable and cost-effective methods. For example, the use of continuous flow reactors can enhance reaction efficiency and yield. Additionally, the purification of the product may involve techniques such as recrystallization or chromatography to ensure high purity.

Chemical Reactions Analysis

Types of Reactions: 6-Mercaptopyrazine-2-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The thiol group can be oxidized to form disulfides or sulfonic acids.

Reduction: The carboxylic acid group can be reduced to form alcohols or aldehydes.

Substitution: The hydrogen atoms on the pyrazine ring can be substituted with other functional groups through electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens, alkyl halides, or acyl chlorides can be used under appropriate conditions.

Major Products:

Oxidation: Disulfides, sulfonic acids.

Reduction: Alcohols, aldehydes.

Substitution: Various substituted pyrazine derivatives.

Scientific Research Applications

6-Mercaptopyrazine-2-carboxylic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of advanced materials and as a precursor for the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 6-mercaptopyrazine-2-carboxylic acid involves its interaction with specific molecular targets and pathways. The thiol group can form covalent bonds with proteins and enzymes, potentially inhibiting their activity. Additionally, the carboxylic acid group can participate in hydrogen bonding and electrostatic interactions, influencing the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Structural Analogs on Pyrazine and Pyridine Scaffolds

6-Methylpyrazine-2-carboxylic Acid (C₆H₆N₂O₂)

• Substituents : Methyl (-CH₃) at position 6, carboxylic acid at position 2.
• Molecular weight: 138.126 g/mol (vs. ~155 g/mol for mercapto analogs).

5,6-Dichloropyrazine-2-carboxylic Acid (C₅H₂Cl₂N₂O₂)

• Substituents : Chlorine atoms at positions 5 and 4.
• Key Differences :
  • Higher molecular weight (237.00 g/mol) and electron-withdrawing effects from chlorine enhance acidity of the carboxylic acid group .
  • Likely reduced solubility in polar solvents compared to the mercapto derivative.

6-Methoxypyrazine-2-carboxylic Acid (C₆H₆N₂O₃)

• Substituents : Methoxy (-OCH₃) at position 5.
• Key Differences :
  • Electron-donating methoxy group may decrease carboxylic acid acidity compared to the electron-withdrawing thiol group.
  • Molecular weight: 154.125 g/mol, with oxygen enhancing hydrogen-bonding capacity .

6-Mercaptopyridine-3-carboxylic Acid (C₆H₅NO₂S)

• Scaffold : Pyridine ring instead of pyrazine.
• Key Differences :
  • Pyridine’s lower basicity (pKa ~1 vs. pyrazine’s ~0.6) alters protonation behavior.
  • Thiol group at position 3 may influence steric interactions differently than position 6 on pyrazine .

Functional Group Modifications

Methyl Esters (e.g., Methyl 6-Chloropyrazine-2-carboxylate)

• Modification : Carboxylic acid esterified to -COOCH₃.
• Impact :
  • Increased lipophilicity, reducing water solubility but enhancing membrane permeability.
  • Lacks hydrogen-bonding capacity of the free carboxylic acid .

Amides (e.g., 6-Chloro-N-octylpyrazine-2-carboxamide)

• Modification : Carboxylic acid converted to carboxamide.